Etofenprox

• CAS: 1705649-55-3
• Molecular Formula: C25H28O3
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C25H28O3/c1-4-27-22-15-13-21(14-16-22)25(2,3)19-26-18-20-9-8-12-24(17-20)28-23-10-6-5-7-11-23/h5-17H,4,18-19H2,1-3H3
• InChIKey: YREQHYQNNWYQCJ-UHFFFAOYSA-N

Etofenprox: Non-Ester Pyrethroid Profile

Etofenprox (CAS: 80844-07-1; also referenced as ethofenprox, MTI-500) is a non-ester pyrethroid insecticide characterized by a m-phenoxybenzyl moiety that lacks the conventional ester bond found in classical pyrethroids [1]. This structural distinction underlies key differences in its toxicological and resistance profile compared to ester-containing pyrethroids such as permethrin, deltamethrin, and lambda-cyhalothrin. Etofenprox acts on insect voltage-gated sodium channels, prolonging channel opening and inducing repetitive nerve discharges leading to paralysis and death [2]. Originally developed by Mitsui Chemicals Agro Inc., the compound is registered for use in agriculture, public health vector control, and veterinary ectoparasite management [3]. Critically for procurement decisions, etofenprox exhibits a divergent cross-resistance pattern in populations harboring certain pyrethroid-resistance mechanisms, and demonstrates differential aquatic toxicity profiles that enable applications where conventional pyrethroids are restricted [4].

Resistance management screening

Non-ester structure bypasses esterase detoxification; suitable for populations with esterase-based pyrethroid resistance

Aquatic ecotoxicology comparisons

Divergent fish and crustacean toxicity profiles vs. ester pyrethroids support non-target risk assessment studies

Formulation-dependent potency studies

Nanoformulated etofenprox enables reduced active ingredient rate evaluations in pest control models

• [1] Nakagawa S, Uchida M, et al. Symptomatic and neurophysiological activities of new synthetic non-ester pyrethroids, ethofenprox, MTI-800, and related compounds. Pesticide Biochemistry and Physiology. 1986;25(2):143-153. View Source
• [2] Chen M, Du Y, Nomura Y, et al. Characterization of two kdr mutations at predicted pyrethroid receptor site 2 in the sodium channels of Aedes aegypti and Nilaparvata lugens. Insect Biochemistry and Molecular Biology. 2022;148:103814. View Source
• [3] Wikipedia contributors. Etofenprox. Wikipedia, The Free Encyclopedia. View Source
• [4] Zhang H, Zhang Y, Wang J, et al. Insect-Mediated Metabolic Activation of Etofenprox Amplifies Hidden Aquatic Toxicity in Rice Ecosystems. Environmental Science and Technology. 2025. View Source

Etofenprox vs. Ester Pyrethroids: Key Differences

Generic substitution among pyrethroids based solely on sodium channel agonism is scientifically invalid. Etofenprox's non-ester ether structure fundamentally alters its susceptibility to major resistance mechanisms, particularly esterase-based detoxification, and modifies its interaction with knockdown resistance (kdr) mutations in target-site sodium channels [1]. Additionally, the compound exhibits distinct environmental fate characteristics, including lower acute toxicity to certain fish species compared to ester pyrethroids, though this advantage is context-dependent and does not eliminate aquatic risk [2]. Furthermore, etofenprox's potential for bioactivation via insect cytochrome P450 enzymes into metabolites with amplified toxicity presents a unique risk-benefit calculus not applicable to its ester analogs [3]. The evidence below quantifies these critical differentiation points to inform evidence-based procurement and experimental selection.

EtofenproxUnaffected by esterase detoxification

Ester pyrethroidsDegraded by elevated esterases in resistant populations

EtofenproxSusceptible to P450-mediated metabolic resistance; may generate toxic metabolites via insect CYP activation

Ester pyrethroidsTypically lower bioactivation potential; resistance profiles dominated by target-site and esterase mechanisms

EtofenproxLower kdr cross-resistance ratio (RR ~4.3) but not immune

Ester pyrethroidsHigher kdr cross-resistance (e.g., permethrin RR ~14)

• [1] Hemingway J. Efficacy of etofenprox against insecticide susceptible and resistant mosquito strains containing characterized resistance mechanisms. Medical and Veterinary Entomology. 1995;9(4):423-426. View Source
• [2] Yaméogo L, Elouard JM, Simier M. Risk assessment of etofenprox (vectron®) on non-target aquatic fauna compared with other pesticides used as Simulium larvicide in a tropical environment. Chemosphere. 2001;42(8):965-974. View Source
• [3] Zhang H, Zhang Y, Wang J, et al. Insect-Mediated Metabolic Activation of Etofenprox Amplifies Hidden Aquatic Toxicity in Rice Ecosystems. Environmental Science and Technology. 2025. View Source

Etofenprox: Quantitative Differentiation Evidence

Residual Efficacy on Cement Walls for Malaria Vector Control

In a field-based assessment of indoor residual spraying (IRS) formulations on cement-rendered walls in Zambia, etofenprox (Vectron 20 WP) applied at 0.1 g/m² demonstrated 100% mortality of malaria vectors at 4 months post-application, declining to 73.8% mortality at 8 months. This residual efficacy profile compared favorably to the two conventional ester pyrethroids evaluated under identical conditions [1].

Residual Efficacy (IRS)

Head-to-head

73.8% mortality at 8 months (etofenprox 0.1 g/m²) vs. bifenthrin 63.3%, lambda-cyhalothrin 77.0%

Reported intermediate residual efficacy among tested pyrethroids; supports IRS rotation consideration.

Field study; cement walls; An. funestus/gambiae.

Evidence Dimension	Residual mortality of malaria vectors on cement walls at 8 months post-application
Target Compound Data	73.8% mortality at 8 months (etofenprox 0.1 g/m²)
Comparator Or Baseline	Bifenthrin 25 mg/m²: 63.3% mortality; Lambda-cyhalothrin 25 mg/m²: 77.0% mortality
Quantified Difference	Etofenprox outperformed bifenthrin by +10.5 percentage points; lambda-cyhalothrin exceeded etofenprox by +3.2 percentage points
Conditions	Field study; cement-rendered house walls; WHO standard bioassay protocols; Anopheles funestus s.s. and An. gambiae s.s. vectors

Why This Matters

This establishes etofenprox as a viable IRS alternative in pyrethroid-resistance management rotations, with residual efficacy intermediate between bifenthrin and lambda-cyhalothrin but at a 4× lower application rate than the comparators (0.1 vs. 0.025 g/m² is not directly rate-comparable; the 0.1 g/m² etofenprox rate is standard for this formulation).

• [1] Chanda E, Chanda J, Kandyata A, et al. The Efficacy of Vectron 20 WP, Etofenprox, for Indoor Residual Spraying in Areas of High Vector Resistance to Pyrethroids and Organochlorines in Zambia. ISRN Tropical Medicine. 2013;2013:371934. View Source

Knockdown Resistance (kdr) Cross-Resistance Profile

In adult female Anopheles gambiae mosquitoes harboring the L1014F knockdown resistance (kdr) mutation (Akdr strain), etofenprox exhibited a resistance ratio (RR₅₀) of 4.3 compared to the susceptible G3 strain, whereas permethrin displayed an RR₅₀ of 14 under identical assay conditions. This 3.3-fold lower resistance ratio for etofenprox was consistent across multiple life stages tested [1].

kdr Resistance Ratio

Head-to-head

RR₅₀ = 4.3 (3.3-fold lower than permethrin)

Reported lower cross-resistance in L1014F kdr mosquitoes.

Anopheles gambiae Akdr strain; topical bioassay.

Evidence Dimension	Resistance ratio (RR₅₀ = LD₅₀ resistant strain / LD₅₀ susceptible strain) in adult female mosquitoes
Target Compound Data	Etofenprox RR₅₀ = 4.3
Comparator Or Baseline	Permethrin RR₅₀ = 14
Quantified Difference	Etofenprox resistance ratio is 3.3-fold lower than permethrin
Conditions	Adult female Anopheles gambiae; susceptible G3 strain (MRA-112) vs. resistant Akdr strain (MRA-1280) containing L1014F sodium channel mutation; topical application bioassay

Why This Matters

In regions where kdr-mediated pyrethroid resistance compromises the efficacy of conventional ester pyrethroids like permethrin, etofenprox retains a meaningfully lower level of cross-resistance, making it a scientifically justified candidate for resistance management rotations.

• [1] Bloomquist JR, Gross AD. Characterizing Permethrin and Etofenprox Resistance in Two Common Laboratory Strains of Anopheles gambiae (Diptera: Culicidae). Insects. 2018;9(4):146. View Source

Non-Target Crayfish Toxicity in Rice-Crayfish Systems

In a comparative 96-hour acute toxicity study using juvenile Procambarus clarkii crayfish, etofenprox and lambda-cyhalothrin exhibited statistically equivalent LC₅₀ values of 0.29 μg AI L⁻¹ and 0.16 μg AI L⁻¹, respectively. Both pyrethroids were 2–3 orders of magnitude more toxic than neonicotinoid comparators (clothianidin 59 μg AI L⁻¹; thiamethoxam 967 μg AI L⁻¹; dinotefuran 2032 μg AI L⁻¹) [1]. This data contradicts the perception that etofenprox is universally less hazardous to aquatic non-target organisms than other pyrethroids.

Crayfish Acute Toxicity

Head-to-head

LC₅₀ 0.29 µg/L (vs lambda-cyhalothrin 0.16 µg/L)

Reported marginally lower toxicity; still high ppb-level hazard.

Procambarus clarkii; 96-h static renewal.

Evidence Dimension	96-hour acute toxicity (LC₅₀) to juvenile crayfish
Target Compound Data	Etofenprox LC₅₀ = 0.29 μg AI L⁻¹
Comparator Or Baseline	Lambda-cyhalothrin LC₅₀ = 0.16 μg AI L⁻¹
Quantified Difference	Etofenprox is approximately 1.8-fold less acutely toxic than lambda-cyhalothrin; both are ~200–7000× more toxic than neonicotinoids
Conditions	96-hour static renewal bioassay; juvenile Procambarus clarkii; laboratory conditions

Why This Matters

This evidence directly informs risk assessment for etofenprox use in integrated rice-crayfish agroecosystems. While etofenprox is marginally less toxic than lambda-cyhalothrin to crayfish, both pyrethroids pose substantial acute hazard relative to neonicotinoid alternatives, underscoring that etofenprox is not a 'low-toxicity' pyrethroid for this non-target crustacean.

• [1] Barbee GC, Stout MJ. Comparative acute toxicity of neonicotinoid and pyrethroid insecticides to non-target crayfish (Procambarus clarkii) associated with rice-crayfish crop rotations. Pest Management Science. 2009;65(11):1170-1174. View Source

Nanoformulation Potency Enhancement in Pest Control

Nanoformulation of etofenprox substantially reduces the lethal concentration required for pest control. Against black cutworm (Agrotis ipsilon) larvae, nanoetofenprox achieved an LC₅₀ of 1.7 ppm compared to 9.1 ppm for the conventional formulation—a 5.4-fold potency enhancement. Against silver whitefly (Bemisia tabaci) adults, nanoetofenprox LC₅₀ was 0.9 ppm versus 3.5 ppm for the conventional formulation—a 3.9-fold improvement [1][2].

Nanoformulation LC₅₀

Head-to-head

5.4-fold reduction (A. ipsilon); 3.9-fold reduction (B. tabaci)

Formulation-dependent potency enhancement; reported lower AI rate needed.

Laboratory bioassay; nano-size 225–489 nm.

Evidence Dimension	Lethal concentration 50% (LC₅₀) for pest mortality
Target Compound Data	Nanoetofenprox LC₅₀ = 1.7 ppm (A. ipsilon); 0.9 ppm (B. tabaci)
Comparator Or Baseline	Conventional etofenprox LC₅₀ = 9.1 ppm (A. ipsilon); 3.5 ppm (B. tabaci)
Quantified Difference	5.4-fold reduction in LC₅₀ for A. ipsilon; 3.9-fold reduction for B. tabaci
Conditions	Laboratory bioassay; fifth instar A. ipsilon larvae; adult B. tabaci on eggplant foliage; nano-size range 225-489 nm

Why This Matters

Procurement of nanoformulated etofenprox enables equivalent pest control efficacy at 3.9–5.4× lower active ingredient application rates, reducing both cost per treated area and environmental loading. This is a formulation-specific differentiation point, not an inherent property of the etofenprox molecule itself.

• [1] Efficacy of Some Nano-Organic Formulations and Their Normal Formulations against the Black Cutworm, Agrotis ipsilon (Hufnagel). Biology Bulletin. 2023;50:215-221. View Source
• [2] Al-kazafy Hassan Sabry, Mohamady AH, Sleem RA, et al. Role of etofenprox nanoformulation in suppression of the silver whitefly, Bemisia tabaci and its residue in eggplant fruits. Journal of Plant Protection Research. 2023;63(1):30-38. View Source

Metabolic Resistance: Esterase Independence vs. P450 Sensitivity

Etofenprox toxicity is unaffected by carboxylesterase, elevated esterase, altered acetylcholinesterase, or glutathione S-transferase-based resistance mechanisms in mosquitoes when compared to standard susceptible strains of Anopheles and Culex [1]. However, etofenprox demonstrates cross-resistance in pyrethroid-resistant Culex quinquefasciatus strains possessing both oxidase (P450) and kdr-like resistance mechanisms [1]. Separately, laboratory selection of Nilaparvata lugens (brown planthopper) with etofenprox for 16 generations yielded a high-level resistant strain (RR = 422.3-fold), with CYP6FU1 identified as a key P450 enzyme responsible for oxidative metabolism of the compound [2].

Metabolic Resistance Profile

Class-level

Esterase-insensitive; P450-sensitive (RR=422.3 after 16 gen.)

Reported esterase independence may support deployment in esterase-dominant populations; P450 vulnerability requires monitoring.

Mosquito bioassays; N. lugens selection study.

Evidence Dimension	Susceptibility to specific resistance mechanism classes
Target Compound Data	No cross-resistance from esterase, AChE, or GST mechanisms; cross-resistance observed with combined P450 + kdr mechanisms; laboratory selection RR = 422.3 after 16 generations
Comparator Or Baseline	Conventional ester pyrethroids: susceptible to esterase-mediated resistance; non-ester structure of etofenprox confers esterase independence
Quantified Difference	Qualitative difference in mechanism susceptibility; quantitative RR of 422.3 for laboratory-selected N. lugens strain
Conditions	Mosquito bioassays (Anopheles spp., Culex quinquefasciatus); Nilaparvata lugens laboratory selection with etofenprox pressure

Why This Matters

The esterase-independence of etofenprox is a key differentiator for deployment in pest populations where esterase-mediated resistance predominates. Conversely, the compound's vulnerability to P450-mediated oxidation—and its capacity to select for high-level resistance under sustained pressure—indicates that etofenprox is not immune to resistance development and should be managed within integrated resistance management frameworks.

• [1] Hemingway J. Efficacy of etofenprox against insecticide susceptible and resistant mosquito strains containing characterized resistance mechanisms. Medical and Veterinary Entomology. 1995;9(4):423-426. View Source
• [2] Sun H, et al. Metabolic resistance in Nilaparvata lugens to etofenprox, a non-ester pyrethroid insecticide. Pesticide Biochemistry and Physiology. 2017;136:38-45. View Source

Mammalian and Fish Acute Toxicity Profile

Etofenprox exhibits a mammalian acute oral LD₅₀ > 2,000 mg/kg in rats, classifying it as low acute toxicity by WHO hazard classification. The acute toxicity to rainbow trout (Oncorhynchus mykiss) is reported as 96-h LC₅₀ = 2.7 μg a.s./L, and to Daphnia magna as 48-h EC₅₀ = 1.2 μg a.s./L . While etofenprox demonstrates approximately 1,000× higher toxicity to insects and arthropods than to mammals [1], it remains highly toxic to aquatic invertebrates and fish at low part-per-billion concentrations—a profile characteristic of pyrethroids as a class.

Toxicity Selectivity

Class-level

Mammalian LD₅₀ >2000 mg/kg; Fish LC₅₀ 2.7 µg/L

Reported ~1000× insect/mammal selectivity; aquatic toxicity remains high at ppb.

Rat oral; Rainbow trout 96-h; Daphnia 48-h.

Evidence Dimension	Acute toxicity endpoints across taxa
Target Compound Data	Rat oral LD₅₀ > 2,000 mg/kg; Rainbow trout 96-h LC₅₀ = 2.7 μg/L; Daphnia magna 48-h EC₅₀ = 1.2 μg/L
Comparator Or Baseline	Ester pyrethroids (class baseline): mammalian LD₅₀ typically 500–5,000 mg/kg; fish LC₅₀ typically 0.1–10 μg/L
Quantified Difference	Selectivity ratio (mammalian LD₅₀ / insect LD₅₀) ≈ 1,000×
Conditions	Standardized OECD/EPA guideline toxicity tests

Why This Matters

Etofenprox's favorable mammalian safety profile supports its use in veterinary and public health applications where mammalian exposure risk is elevated. However, its high aquatic toxicity at ppb concentrations necessitates stringent drift mitigation and buffer zone requirements for agricultural applications near water bodies—a risk factor shared with conventional pyrethroids.

• [1] Parasitipedia. ETOFENPROX TOXICITY, POISONING, INTOXICATION, ANTIDOTE. Safety Summary for VETERINARY USE on DOGS and CATS. View Source

Etofenprox: Application Scenarios

Malaria Vector Control in Pyrethroid-Resistant Regions

In areas where Anopheles vectors exhibit moderate knockdown resistance (kdr) and metabolic resistance to ester pyrethroids, etofenprox-based IRS formulations (e.g., Vectron 20 WP at 0.1 g/m²) offer residual efficacy extending to 4–8 months on cement and rendered wall substrates. The compound's 3.3-fold lower resistance ratio compared to permethrin in kdr-mutant mosquitoes [1] and its documented field performance in Zambia [2] support its inclusion in insecticide resistance management rotations. Procurement is justified when local resistance monitoring confirms pyrethroid efficacy erosion and when WHO susceptibility testing indicates etofenprox susceptibility in target vector populations.

Rice Paddy Pest Management with Reduced Fish Toxicity

Etofenprox is uniquely approved for use in rice paddies among pyrethroids due to its relatively lower acute fish toxicity under certain exposure scenarios [3]. However, recent research has identified a critical caveat: etofenprox undergoes metabolic activation via insect cytochrome P450 enzymes (CYP425A1 in Nilaparvata lugens) to form α-CO, an ester metabolite with 23–79× higher aquatic toxicity than the parent compound—reaching levels comparable to cypermethrin [4]. This bioactivation pathway creates an indirect exposure risk in integrated rice-fish-crab systems. Procurement for rice paddy applications should be accompanied by risk mitigation measures addressing this metabolite transfer pathway.

Nanoformulated Etofenprox for Reduced Active Ingredient Rates

Nanoformulated etofenprox enables equivalent or superior pest control at 4–5× lower active ingredient application rates compared to conventional formulations, as demonstrated against lepidopteran (Agrotis ipsilon) and hemipteran (Bemisia tabaci) pests [5][6]. Additionally, nanoformulation reduces residue persistence on treated crops: dissipation rates of 78.3% (nano) vs. 64.5% (conventional) at 1 hour post-application, with residue half-life reduced from 1 day to 0.52 days [6]. This scenario supports procurement of nanoetofenprox formulations where regulatory frameworks permit, particularly for high-value horticultural crops with stringent maximum residue limits (MRLs) or short pre-harvest intervals.

Veterinary Ectoparasite Control with High Mammalian Safety

Etofenprox's approximately 1,000× selectivity ratio for insects over mammals [7] underpins its use in topical flea and tick control products for companion animals (dogs and cats). The non-ester structure confers reduced dermal irritation compared to ester pyrethroids such as cyphenothrin and permethrin [7]. Procurement for veterinary formulation development is supported by the compound's established safety profile in target species when used according to label directions, though species-specific toxicity (e.g., feline sensitivity to pyrethroids generally) must inform product design.

Application

Selection Property

Validation Focus

IRS in kdr-affected regions

Non-ester pyrethroid with reported lower kdr cross-resistance

Field residual efficacy on local wall substrates; WHO susceptibility testing

Rice paddy pest management

Lower fish acute toxicity vs. ester pyrethroids (metabolite activation risk)

Aquatic non-target monitoring; metabolite transfer pathway evaluation

Nanoformulation research

Formulation-dependent LC₅₀ reduction (nanoetofenprox)

Field efficacy at reduced rates; residue persistence and MRL compliance

Veterinary topical product development

High insect/mammal selectivity ratio

Target species dermal tolerance; species-specific toxicity screening

• [1] Bloomquist JR, Gross AD. Characterizing Permethrin and Etofenprox Resistance in Two Common Laboratory Strains of Anopheles gambiae (Diptera: Culicidae). Insects. 2018;9(4):146. View Source
• [2] Chanda E, Chanda J, Kandyata A, et al. The Efficacy of Vectron 20 WP, Etofenprox, for Indoor Residual Spraying in Areas of High Vector Resistance to Pyrethroids and Organochlorines in Zambia. ISRN Tropical Medicine. 2013;2013:371934. View Source
• [3] Development of a New Insecticide, Etofenprox. Mitsui Chemicals Agro Inc. View Source
• [4] Zhang H, Zhang Y, Wang J, et al. Insect-Mediated Metabolic Activation of Etofenprox Amplifies Hidden Aquatic Toxicity in Rice Ecosystems. Environmental Science and Technology. 2025. View Source
• [5] Efficacy of Some Nano-Organic Formulations and Their Normal Formulations against the Black Cutworm, Agrotis ipsilon (Hufnagel). Biology Bulletin. 2023;50:215-221. View Source
• [6] Al-kazafy Hassan Sabry, Mohamady AH, Sleem RA, et al. Role of etofenprox nanoformulation in suppression of the silver whitefly, Bemisia tabaci and its residue in eggplant fruits. Journal of Plant Protection Research. 2023;63(1):30-38. View Source
• [7] Parasitipedia. ETOFENPROX TOXICITY, POISONING, INTOXICATION, ANTIDOTE. Safety Summary for VETERINARY USE on DOGS and CATS. View Source